BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: Unlocking the Potential of a
Conformationally-Restricted Scaffold

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

5,6,7,8-Tetrahydro-1,7-
Compound Name:
naphthyridine dihydrochloride

CAS No.: 351038-62-5

Cat. No.: B1455036

Get Quote

\ J

The landscape of medicinal chemistry is perpetually driven by the quest for novel molecular
scaffolds that offer improved potency, selectivity, and pharmacokinetic profiles. Within the vast
family of nitrogen-containing heterocycles, naphthyridines stand out for their wide spectrum of
biological activities, including antimicrobial and anticancer properties.[1][2] This guide focuses
on a specific, valuable isomer: 5,6,7,8-Tetrahydro-1,7-naphthyridine, presented here as its
dihydrochloride salt.

This molecule is a conformationally-restricted analog of the 2-(3-pyridyl)ethylamine
pharmacophore, a core structure known to interact with dopaminergic and cholinergic
receptors.[3][4] By locking the flexible ethylamine side chain into a piperidine ring, the 5,6,7,8-
tetrahydro-1,7-naphthyridine scaffold provides a rigid framework. This rigidity can enhance
binding affinity to biological targets and improve metabolic stability, making it a "drug-like"
building block for developing novel therapeutics.[3] This document serves as a technical
resource for researchers, scientists, and drug development professionals, providing a
comprehensive overview of its chemical properties, synthesis, reactivity, and safe handling.
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Core Physicochemical and Structural Properties

A thorough understanding of a molecule's fundamental properties is the bedrock of its

application in research. 5,6,7,8-Tetrahydro-1,7-naphthyridine dihydrochloride is a stable,

crystalline solid that serves as a versatile starting material.

Chemical Identity and Data

The dihydrochloride salt form enhances stability and solubility in polar solvents, which is

advantageous for reaction setup and biological screening.

Property Value Source(s)
5,6,7,8-Tetrahydro-1,7-
IUPAC Name
naphthyridine dihydrochloride
CAS Number 351038-62-5 [5][6]
Molecular Formula CsH12CI2N2 [51[7]
Molecular Weight 207.10 g/mol [51[7]

Canonical SMILES

C1INCC2=C(C1)N=CC=C2.Cl.

Cl

InChl Key

WGEWXQCHLFFUGM-
UHFFFAOYSA-N

[8]

Physical Characteristics
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Property Description Source(s)

Typically a light yellow to pale-
Appearance brown powder or crystalline [8]*

solid.

As a hydrochloride salt, it is
Solubilit expected to be soluble in water
olubili
Y and polar protic solvents like

methanol and ethanol.

Store in a cool, dry, well-
ventilated area away from
incompatible substances like
Storage o [9][10]
oxidizing agents. For long-term
stability, store under an inert

atmosphere.

Note: Appearance data is for the related 5,6,7,8-Tetrahydro-1,6-naphthyridine dihydrochloride
isomer, a similar appearance is expected.

Structural Visualization

The molecule consists of a pyridine ring fused to a piperidine ring. The dihydrochloride salt
form means that both nitrogen atoms are protonated.

Figure 1: Structure of 5,6,7,8-Tetrahydro-1,7-naphthyridine Dihydrochloride

Spectroscopic Characterization Profile

Spectroscopic analysis is essential for structure verification and purity assessment. While
specific experimental spectra for this exact compound are not readily available in public
databases, a profile can be predicted based on its structure and data from analogous
compounds.[11][12]
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Spectroscopy

Expected Characteristics

1H NMR

- Aromatic Region (6 7.0-8.5 ppm): Three
distinct signals corresponding to the protons on
the pyridine ring. The proton adjacent to the N1
nitrogen will be the most downfield. - Aliphatic
Region (8 2.5-4.5 ppm): Complex multiplets
corresponding to the three CH2 groups of the
piperidine ring. Protons adjacent to the nitrogen
atoms (C5 and C8) will be shifted downfield. - N-
H Protons: Broad signals, often exchangeable
with D20, for the N1-H and N7-Hz protons. Their
chemical shift can be highly variable depending

on solvent and concentration.

13C NMR

- Aromatic Region (6 120-160 ppm): Five signals
for the five sp? hybridized carbons of the
pyridine ring system. - Aliphatic Region (o 20-50
ppm): Three signals for the three sp3 hybridized

carbons of the piperidine ring.

IR Spectroscopy

- N-H Stretch: Broad bands in the 3200-3400
cm~1 region, characteristic of amine salts. - C=N
and C=C Stretch: Sharp peaks in the 1500-1650
cm~1 region, corresponding to the aromatic
pyridine ring. - C-H Stretch (sp3): Peaks just
below 3000 cm™1, typical for the aliphatic CH2
groups. - C-H Stretch (sp?): Peaks just above
3000 cm™1, corresponding to the aromatic C-H

bonds.

Mass Spec (ESI+)

The primary ion observed would be the free
base [M+H]*, corresponding to the loss of the
two HCI molecules. The expected m/z would be

approximately 135.09.

This is a predictive guide. For definitive analysis, experimental data should be acquired and

compared with these expected values.[13][14]
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Synthesis and Chemical Reactivity

The utility of a scaffold is defined by its accessibility through synthesis and its versatility in
further chemical modifications.

Synthetic Pathways

Historically, the synthesis of the 5,6,7,8-tetrahydro-1,7-naphthyridine core has been
challenging, often resulting in low overall yields or difficult-to-separate mixtures of isomers.[3] A
significant improvement in the synthesis involves a five-step sequence starting from a
commercially available 3-piperidone derivative.[3][4] This approach builds the pyridine ring onto
the existing piperidine structure, offering a more controlled and higher-yielding route.

The general logic of this modern synthesis is outlined below. The causality behind this strategy
is to avoid the harsh reduction of a fully aromatic 1,7-naphthyridine, which often leads to poor
selectivity between the two rings.[3]

o Expose 7 amine (N / S8 o \
(with Hydroxylamine) (Hydrogenolysis) \(as Dihydrochloride Salt)/

Click to download full resolution via product page

Core Reactivity and Derivatization

The structure of 5,6,7,8-tetrahydro-1,7-naphthyridine offers two primary sites for chemical
modification, providing a rich platform for library synthesis.[15]

» The Aliphatic N7 Nitrogen: This secondary amine is the more basic and nucleophilic center. It
readily undergoes standard amine reactions such as:

o N-Alkylation: Reaction with alkyl halides.

o N-Acylation: Formation of amides with acyl chlorides or anhydrides.
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o Sulfonamide Formation: Reaction with sulfonyl chlorides.

o Urea/Thiourea Formation: Reaction with isocyanates or isothiocyanates.

e The Pyridine Ring (N1 and C-atoms):

o The N1 nitrogen is significantly less basic due to its involvement in the aromatic system. It
can be alkylated under more forcing conditions to form a quaternary pyridinium salt.

o The carbon atoms of the pyridine ring are generally deactivated towards electrophilic
aromatic substitution due to the electron-withdrawing nature of the N1 nitrogen. However,
directed metallation or palladium-catalyzed cross-coupling reactions can be employed to
functionalize the ring.

The differential reactivity between N1 and N7 is the key to selective functionalization, allowing
chemists to build molecular complexity in a controlled manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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